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Compound of Interest

Compound Name: 9-(Bromomethyl)anthracene

Cat. No.: B1265701 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides detailed procedures for the safe disposal of 9-
(Bromomethyl)anthracene, a halogenated aromatic compound.

Immediate Safety and Handling Precautions
Before commencing any disposal procedures, it is crucial to be aware of the inherent hazards

of 9-(Bromomethyl)anthracene and to take appropriate safety measures. The compound is

classified as a hazardous substance, and direct contact can cause skin and eye irritation or

more severe health effects.

Personal Protective Equipment (PPE): When handling 9-(Bromomethyl)anthracene, wearing

the following PPE is mandatory:

Eye Protection: Tightly fitting safety goggles with side-shields.[1]

Hand Protection: Chemical-resistant gloves that have been inspected prior to use.[1]

Body Protection: A lab coat or fire/flame-resistant and impervious clothing.[1]

Engineering Controls: All handling of 9-(Bromomethyl)anthracene should be conducted in a

well-ventilated area, preferably within a chemical fume hood, to prevent the formation and

inhalation of dust and aerosols.[1]
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Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of 9-(Bromomethyl)anthracene is

through a licensed professional waste disposal service.[2] Improper disposal can lead to

environmental contamination and legal repercussions.

Waste Identification and Segregation:

Clearly label the waste container as "Hazardous Waste: 9-(Bromomethyl)anthracene".

As a brominated organic compound, it must be segregated as halogenated organic waste.

[3]

Do not mix with non-halogenated organic waste, aqueous waste, acids, bases, or other

incompatible materials.[3][4][5][6]

Containerization:

Use a compatible, sealable, and properly labeled container for waste collection. High-

density polyethylene (HDPE) containers are generally suitable for halogenated organic

waste.

Ensure the container is tightly closed when not in use to prevent the release of vapors.[4]

Store the waste container in a designated, secure, and well-ventilated area.[2]

Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup by a licensed hazardous waste contractor.

Provide the contractor with the Safety Data Sheet (SDS) for 9-
(Bromomethyl)anthracene.

Spill Management:

In the event of a small spill, trained personnel wearing appropriate PPE can clean it up.[4]
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Absorb the spill with an inert, dry material and place it in a suitable, sealed container for

disposal as hazardous waste.[4]

For larger spills, evacuate the area and contact your institution's emergency response

team.

Hazard Summary
The following table summarizes the key hazard information for 9-(Bromomethyl)anthracene.

Hazard Classification Hazard Statement

Skin Irritation H315: Causes skin irritation

Eye Irritation H319: Causes serious eye irritation

Respiratory Irritation H335: May cause respiratory irritation

Skin and Eye Damage
H314: Causes severe skin burns and eye

damage

Corrosive to Metals H290: May be corrosive to metals

Note: Hazard statements may vary slightly between suppliers.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 9-
(Bromomethyl)anthracene.
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Caption: Disposal workflow for 9-(Bromomethyl)anthracene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1265701?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/9-bromomethyl-anthracene.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_9_10_Dibromoanthracene_d8_A_Step_by_Step_Guide.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://ehs.cornell.edu/book/export/html/1312
https://www.benchchem.com/product/b1265701#9-bromomethyl-anthracene-proper-disposal-procedures
https://www.benchchem.com/product/b1265701#9-bromomethyl-anthracene-proper-disposal-procedures
https://www.benchchem.com/product/b1265701#9-bromomethyl-anthracene-proper-disposal-procedures
https://www.benchchem.com/product/b1265701#9-bromomethyl-anthracene-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265701?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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